Cas no 384365-25-7 (Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate)

• Product Name: Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate
• CAS No: 384365-25-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 3089931
• PubChem ID: 800795
• Update Time: 2025-04-21

Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-2-methylbenzofuran-3-carboxylate
• AKOS002163622
• STK888106
• SR-01000246763-1
• Z87002027
• methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate
• methyl 5-methoxy-2-methyl-3-benzofurancarboxylate
• F1190-0064
• 384365-25-7
• SR-01000246763
• HMS1652P19

• Inchi： 1S/C12H12O4/c1-7-11(12(13)15-3)9-6-8(14-2)4-5-10(9)16-7/h4-6H,1-3H3
• InChI Key： HWAOZFBQSIAOBF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans